Cas no 1860033-47-1 ((S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 1860033-47-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30146460
• CID: 4624613
• PubChem ID: 90262410
• Update Time: 2025-10-30

(S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid
• AKOS030628466
• (S)-5-Methyl-5-azaspiro[2.4]heptane-6-carboxylicacid
• 1860033-47-1
• (6S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid
• SCHEMBL15851447
• P15854
• AS-52902
• EN300-7358103
• MFCD30146460
• CS-0053083

• MDL： MFCD30146460
• Inchi： 1S/C8H13NO2/c1-9-5-8(2-3-8)4-6(9)7(10)11/h6H,2-5H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： XZAVSDIZYROBLG-LURJTMIESA-N
• SMILES： C1C2(C[C@@H](C(O)=O)N(C)C2)C1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 277.1±33.0 °C at 760 mmHg
• Flash Point: 121.4±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid

Recent Advances in the Study of (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS: 1860033-47-1)

The compound (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS: 1860033-47-1) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of central nervous system (CNS) targeting drugs. The spirocyclic scaffold of (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid offers structural rigidity and stereochemical complexity, making it an attractive building block for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for gamma-aminobutyric acid (GABA) receptor modulators, showing promising results in preclinical models of anxiety disorders.

In terms of synthetic methodology, significant progress has been made in the enantioselective synthesis of this compound. A team at MIT recently developed a novel asymmetric catalytic route that improves yield and purity while reducing environmental impact (Nature Chemistry, 2023). This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of derivatives.

Structural-activity relationship (SAR) studies have revealed that modifications to the carboxylic acid moiety of (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid can significantly alter its biological properties. Researchers at Pfizer have patented several ester and amide derivatives (WO202318765A1) that show enhanced blood-brain barrier penetration compared to the parent compound. These findings suggest potential applications in treating neurodegenerative diseases.

From a mechanistic perspective, computational modeling studies (J. Chem. Inf. Model., 2023) have provided insights into how the compound's unique three-dimensional structure interacts with biological targets. The constrained spirocyclic system appears to limit conformational flexibility in ways that may enhance target specificity, though this hypothesis requires further experimental validation.

Ongoing clinical investigations are exploring the compound's potential as a biomarker for certain metabolic disorders. A multicenter study currently in Phase II trials is evaluating its utility in early detection of mitochondrial dysfunction (ClinicalTrials.gov identifier: NCT05847321). Preliminary results suggest good correlation with disease progression markers.

In conclusion, (S)-5-methyl-5-azaspiro[2.4]heptane-6-carboxylic acid represents a versatile scaffold with multiple potential applications in drug discovery and development. Future research directions likely include optimization of synthetic routes, expansion of derivative libraries, and more comprehensive preclinical evaluation of pharmacological properties. The compound's unique structural features continue to make it a focus of innovation in medicinal chemistry.